N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-fluoro-1,3-benzothiazol-2-yl)benzamide;hydrochloride
• InChI: InChI=1S/C18H18FN3OS.ClH/c1-21(2)11-12-22(17(23)13-7-4-3-5-8-13)18-20-16-14(19)9-6-10-15(16)24-18;/h3-10H,11-12H2,1-2H3;1H
• InChI Key: BPSLMMKGCMPODS-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)F)C(=O)C3=CC=CC=C3.Cl
• Molecular Formula: C18H19ClFN3OS
• Molecular Weight: 379.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a useful research compound. Its molecular formula is C18H19ClFN3OS and its molecular weight is 379.88. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

N-(2-(dimethylamino)ethyl)-N-(4-fluorobenzo[d]thiazol-2-yl)benzamide hydrochloride is a compound with potential applications in various fields of scientific research. The synthesis and activity of compounds derived from 2-aminothiazole and 2-amino-2-thiazoline, similar to the structure of interest, have shown that such compounds can possess anti-inflammatory activity. Specifically, hydrochloride salts of related compounds have demonstrated anti-inflammatory effects across a concentration range, with some not adversely affecting myocardial function, indicating potential therapeutic benefits without significant cardiotoxicity (Lynch et al., 2006).

Another aspect of scientific research applications includes the study of benzothiazole derivatives as corrosion inhibitors for carbon steel in acidic environments. Benzothiazole derivatives, structurally related to this compound, have been synthesized and shown to offer enhanced stability and higher inhibition efficiencies against steel corrosion. These inhibitors can adsorb onto surfaces through both physical and chemical means, highlighting their potential in protecting industrial materials from corrosive damage (Hu et al., 2016).

Furthermore, the development of fluorescent sensors for metal ions is another promising area of application. Benzothiazole and benzimidazole conjugated Schiff bases, related to the compound , have been designed and synthesized, demonstrating significant solvatochromic behavior and the ability to detect Al3+ and Zn2+ ions selectively and sensitively. These findings suggest potential applications in environmental monitoring and analytical chemistry, where the detection and quantification of metal ions are crucial (Suman et al., 2019).